Cas no 35634-03-8 (2-(4-bromothiophen-3-yl)ethan-1-ol)

• Product Name: 2-(4-bromothiophen-3-yl)ethan-1-ol
• CAS No: 35634-03-8
• MF: C₆H₇BrOS
• MW: 207.088179826736
• MDL: MFCD23730975
• CID: 4646109
• PubChem ID: 46917980
• Update Time: 2025-06-25

2-(4-bromothiophen-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromothiophen-3-yl)ethan-1-ol
• 2-(4-bromothiophen-3-yl)ethan-1-ol

• MDL： MFCD23730975
• Inchi： 1S/C6H7BrOS/c7-6-4-9-3-5(6)1-2-8/h3-4,8H,1-2H2
• InChI Key： QNIZYXFOPCXUTG-UHFFFAOYSA-N
• SMILES： BrC1=CSC=C1CCO

Computed Properties

• Exact Mass: 205.94010g/mol
• Monoisotopic Mass: 205.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-(4-bromothiophen-3-yl)ethan-1-ol

2-(4-Bromothiophen-3-yl)ethan-1-ol: A Comprehensive Overview

The compound with CAS No. 35634-03-8, commonly referred to as 2-(4-bromothiophen-3-yl)ethan-1-ol, is a fascinating molecule with a rich history and diverse applications. This organic compound belongs to the class of thiophenes, which are five-membered aromatic heterocycles containing sulfur. The presence of a bromine atom at the 4-position of the thiophene ring and an ethan-1-ol group at the 3-position introduces unique chemical properties, making it a valuable compound in various fields.

2-(4-Bromothiophen-3-yl)ethan-1-ol has been extensively studied for its potential in pharmaceuticals, agrochemicals, and materials science. Recent research has highlighted its role as an intermediate in the synthesis of bioactive compounds. For instance, studies have shown that this compound can serve as a precursor for the development of antiviral agents due to its ability to inhibit key viral enzymes. The thiophene ring is particularly significant in such applications, as it contributes to the molecule's stability and reactivity.

In terms of chemical synthesis, 2-(4-bromothiophen-3-yl)ethan-1-ol is often prepared via nucleophilic substitution reactions or through oxidative coupling methods. The choice of synthesis route depends on the desired purity and scale of production. One notable advancement in its synthesis involves the use of microwave-assisted reactions, which have been shown to significantly reduce reaction times while maintaining high yields. This approach is particularly advantageous in industrial settings where efficiency is paramount.

The physical properties of 2-(4-bromothiophen-3-yl)ethan-1-ol are also worth mentioning. It has a melting point of approximately 78°C and a boiling point around 155°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various solvent-based reactions and formulations.

One area where 2-(4-bromothiophen-3-yl)ethan-1-ol has gained significant attention is in materials science, particularly in the development of advanced polymers and coatings. Its ability to undergo polymerization under specific conditions has led to its use in creating high-performance materials with enhanced thermal stability and mechanical strength. Recent studies have explored its potential as a building block for polythiophene derivatives, which are widely used in electronics and optoelectronics.

Another intriguing aspect of this compound is its role in natural product synthesis. Researchers have discovered that 2-(4-bromothiophen-3-yl)ethan